Cas no 5426-51-7 (Acetic acid,2-hydroxy-, octyl ester)

• Product Name: Acetic acid,2-hydroxy-, octyl ester
• CAS No: 5426-51-7
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 384613
• PubChem ID: 225049
• Update Time: 2025-04-19

Acetic acid,2-hydroxy-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-hydroxy-, octyl ester
• octyl 2-hydroxyacetate
• AC1L5DR3
• AC1Q678E
• AR-1K9034
• CTK5A0248
• NSC14112
• NSC-14112
• octyl hydroxyacetate
• SCHEMBL1548190
• DTXSID00279779
• 5426-51-7

• Inchi： 1S/C10H20O3/c1-2-3-4-5-6-7-8-13-10(12)9-11/h11H,2-9H2,1H3
• InChI Key： FKUVGXBVCSQMHI-UHFFFAOYSA-N
• SMILES： O(C(CO)=O)CCCCCCCC

Computed Properties

• Exact Mass: 188.1413
• Monoisotopic Mass: 188.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.967
• Boiling Point: 241°Cat760mmHg
• Flash Point: 101.6°C
• Refractive Index: 1.443
• PSA: 46.53
• LogP: 1.88240